BENGHE Foundational & Exploratory

Check Availability & Pricing

Unveiling Drysdallite: A Technical Guide to its
Natural Occurrence

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Molybdenum diselenide

Cat. No.: B1676697

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the natural occurrence of drysdallite, a
rare molybdenum selenide mineral. The following sections detail its geological settings,
associated mineralogy, and key physicochemical properties, offering a comprehensive
resource for professionals in mineralogy, geology, and materials science.

Geological Provenance and Associated Minerals

Drysdallite is a mineral of limited natural occurrence, primarily found in specific hydrothermal
environments. Its formation is intrinsically linked to the presence of selenium and molybdenum
within uranium-rich deposits.

Type Locality: Kapijimpanga, Zambia

The type locality for drysdallite is the Kapijimpanga uranium deposit, situated in the Solwezi
District of the North-Western Province, Zambia.[1] In this location, drysdallite is found within the
oxidation zone of the uranium deposit, which is hosted in a talc schist.[2][3] The mineral occurs
as steep pyramidal crystals, up to 0.5 mm, and in massive forms.[2]

The mineral assemblage associated with drysdallite at its type locality is crucial for
understanding its paragenesis. It is found in close association with:

o Uraninite (UO2): The primary uranium ore mineral.
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o Apatite (Cas(POa)3(F,Cl,OH)): Acommon phosphate mineral.
¢ Masuyite (Pb[(UO2)303(0OH)z]-3H20): A secondary uranium mineral.
Other Reported Occurrences

Besides the type locality in Zambia, drysdallite has also been reported at the Yutangba Se
deposit in Enshi County, Hubei, China.[1] This suggests that the geological conditions
conducive to drysdallite formation, while rare, may be present in other selenium-rich
mineralizing systems.

Physicochemical Properties

Drysdallite is the selenium analogue of molybdenite (MoSz) and is a member of the
Molybdenite Group.[1] Its chemical formula is Mo(Se,S)z, indicating that sulfur can substitute
for selenium in the crystal structure.[4]

Quantitative Data Summary

The following tables summarize the key quantitative data for drysdallite, compiled from the
foundational study by Cech, Rieder, and Vrana (1973) and other mineralogical databases.

Table 1. Chemical Composition of Drysdallite (Kapijimpanga, Zambia)

Constituent Weight %
Molybdenum (Mo) 35.30
Selenium (Se) 60.40
Sulfur (S) 3.40

Total 99.10

Data obtained via electron microprobe analysis.[2] The analysis corresponds to the empirical
formula Moo.ss5(Se1.76S0.24)2.[2]

Table 2: Crystallographic and Physical Properties of Drysdallite
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Property Value
Crystal System Hexagonal
Space Group P63/mmc

Unit Cell Parameters

a=3.287(1) A, c=12.925(2) A

Unit Cell Volume 120.94 A3
Z (formula units/unit cell) 2
Mohs Hardness 1-1.5

Vickers Hardness (VHN?7)

46 - 58 kg/mm 2

Calculated Density

6.248 g/cm3

Cleavage

Perfect on {0001}

Experimental Protocols

Detailed experimental protocols from the original discovery paper are not fully available.

However, based on standard mineralogical analytical techniques, the following methodologies

are representative of the experiments conducted to characterize drysdallite.

1. Electron Microprobe Analysis (EMPA)

o Objective: To determine the quantitative elemental composition of the mineral.

e Methodology:

o A polished thin section of the drysdallite-bearing rock sample is prepared.

o The section is coated with a thin layer of carbon to ensure electrical conductivity.

o The sample is placed in a high-vacuum chamber of an electron microprobe.

o Afocused beam of high-energy electrons is directed onto the drysdallite grains.
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o The characteristic X-rays emitted from the interaction of the electron beam with the
sample are measured by wavelength-dispersive spectrometers.

o The intensities of the X-rays for molybdenum, selenium, and sulfur are compared against
those of known standards to quantify their concentrations.

2. X-ray Powder Diffraction (XRD)
¢ Objective: To determine the crystal structure and unit cell parameters of the mineral.
o Methodology:

o A pure sample of drysdallite is carefully extracted from the host rock and finely ground to a
powder.

o The powder is mounted on a sample holder.
o The sample is irradiated with a monochromatic X-ray beam in a diffractometer.

o The intensity of the diffracted X-rays is measured as a function of the diffraction angle
(26).

o The resulting diffraction pattern, with its characteristic peaks, is used to identify the mineral
and refine its unit cell parameters by comparing it to known crystallographic databases.
The strongest diffraction lines for drysdallite are observed at d-spacings of 2.373 A, 6.46
A, and 2.845 A [1]

Visualizations

Geological Formation Pathway of Drysdallite
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Unveiling Drysdallite: A Technical Guide to its Natural
Occurrence]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676697#natural-occurrence-of-drysdallite-mineral]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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